2-(1H-Indol-3-YL)-N-[2-(4-phenylpiperazin-1-YL)pyrimidin-5-YL]acetamide

• IUPAC Name: 2-(1H-indol-3-yl)-N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C24H24N6O/c31-23(14-18-15-25-22-9-5-4-8-21(18)22)28-19-16-26-24(27-17-19)30-12-10-29(11-13-30)20-6-2-1-3-7-20/h1-9,15-17,25H,10-14H2,(H,28,31)
• InChI Key: LPLIKVKAAYEIGC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC=C(C=N3)NC(=O)CC4=CNC5=CC=CC=C54
• Molecular Formula: C24H24N6O
• Molecular Weight: 412.5 g/mol

Description

This compound is a complex organic molecule with a molecular formula of C24H24N6O. It belongs to the class of organic compounds known as indoles. Indoles are aromatic heterocyclic compounds containing a benzene ring fused to a pyrrole ring.

Synthesis Analysis

The synthesis of similar compounds often involves the coupling of two different molecules. For example, a compound with a similar structure was synthesized by reacting tryptamine and ibuprofen using N, N’-dicyclohexylcarbodiimide as a dehydrating reagent. The structure of the newly synthesized compound was determined by nuclear magnetic resonance (NMR), UV, IR, and mass spectral data.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as NMR, UV, IR, and mass spectrometry. These techniques provide information about the arrangement of atoms in the molecule and the types of chemical bonds present.

Scientific Research Applications

Fused β-Carbolines Formation

• . In this cascade reaction:

Anti-Inflammatory Effects

• The compound exhibits promising effects in adjuvant-induced arthritic rats. At an intraperitoneal dose of 30 mg/kg, it reduces paw volume, inflammation, and pannus formation (in knee joints). .

α-Glucosidase Inhibition

• Indolyl-1,2,4-oxidizable derivatives derived from this compound have been evaluated as non-competitive α-glucosidase inhibitors. .